Cas no 7362-81-4 (Cyclohexanecarboxylic acid, 1-butyl-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-butyl-, methyl ester
• CAS No: 7362-81-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 542183
• PubChem ID: 522499
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-butyl-, methyl ester
• 1-Butylcyclohexanecarboxylic acid methyl ester
• methyl 1-butylcyclohexane-1-carboxylate
• Methyl 1-butylcyclohexanecarboxylate #
• DTXSID50334968
• 7362-81-4
• HFYNTJSQXRBKTO-UHFFFAOYSA-N

• Inchi： 1S/C12H22O2/c1-3-4-8-12(11(13)14-2)9-6-5-7-10-12/h3-10H2,1-2H3
• InChI Key： HFYNTJSQXRBKTO-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCCC)CCCCC1)=O

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3